Cas no 160543-12-4 (Benz[c]oxireno[a]acridine,1a,11b-dihydro-9,11-dimethyl-)

Benz[c]oxireno[a]acridine,1a,11b-dihydro-9,11-dimethyl- structure
160543-12-4 structure
Product Name:Benz[c]oxireno[a]acridine,1a,11b-dihydro-9,11-dimethyl-
CAS No:160543-12-4
MF:C19H13NO
MW:271.312624692917
CID:207125
PubChem ID:154750
Update Time:2025-04-19

Benz[c]oxireno[a]acridine,1a,11b-dihydro-9,11-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]oxireno[a]acridine,1a,11b-dihydro-9,11-dimethyl-
    • CCRIS 7377
    • 7,9-Dimethylbenz(c)acridine-5,6-oxide
    • 9,11-dimethylbenzo[c]oxireno[a]acridine
    • 7,9-DIMETHYLBENZ[C]ACRIDINE-5,6-OXIDE
    • DTXSID20166930
    • 160543-12-4
    • UNII-TLJ4EWD5XQ
    • TLJ4EWD5XQ
    • Inchi: 1S/C19H13NO/c1-10-7-8-15-14(9-10)11(2)16-17(20-15)12-5-3-4-6-13(12)18-19(16)21-18/h3-9H,1-2H3
    • InChI Key: KUIHHDYKZJMFDF-UHFFFAOYSA-N
    • SMILES: O1C2=C3C=CC=CC3=C3C(C(C)=C4C=C(C)C=CC4=N3)=C12

Computed Properties

  • Exact Mass: 271.1
  • Monoisotopic Mass: 271.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 25.4Ų

Experimental Properties

  • Density: 1.341
  • Boiling Point: 497.6°Cat760mmHg
  • Flash Point: 176.7°C
  • Refractive Index: 1.812
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